Cas no 68925-98-4 ( )

• Product Name: &nbsp
• CAS No: 68925-98-4
• MF: C₁₂H₇NO₃S
• MW: 245.253881692886
• CID: 972648
• PubChem ID: 5361852
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-nitrodibenzothiophene 5-oxide
• 3-Nitrodibenzothiophene-5-oxide
• 3-nitrodibenzo[b,d]thiophenesulfoxide
• 3-Nitro-dibenzothiophen-5-oxid
• 3-nitro-dibenzothiophene-5-oxide
• AC1NSFHZ
• AG-G-67128
• BRN 0199216
• DIBENZOTHIOPHENE, 3-NITRO-, 5-OXIDE
• NCIStruc1_000705
• NSC170578
• hydroxy(5-oxidodibenzo[b,d]thien-3-yl)azane oxide
• CHEMBL1410869
• NCIStruc2_000938
• MLS000756374
• SMR000448807
• NCI60_001376
• NCGC00014498
• NCGC00014498-02
• NCGC00097602-01
• NSC 170578
• 4-17-00-00607 (Beilstein Handbook Reference)
• HMS2798A13
• NSC-170578
• NCI170578
• SCHEMBL3088067
• 68925-98-4
• 3-Nitrodibenzo[b,d]thiophene 5-oxide
•  

• Inchi： 1S/C12H7NO3S/c14-13(15)8-5-6-10-9-3-1-2-4-11(9)17(16)12(10)7-8/h1-7H
• InChI Key： BBSNLPXHXFJCJE-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C2C=CC(=CC1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 245.01471
• Monoisotopic Mass: 245.014664
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.1
• XLogP3: 2.5

Experimental Properties

• PSA: 60.21
• LogP: 4.36710